(4-ethyl-3-methylphenyl)methanol
Overview
Description
(4-ethyl-3-methylphenyl)methanol, also known as 4-EMPM, is an aromatic alcohol used in a variety of scientific and industrial applications. It is a versatile compound, with a wide range of applications, including as a precursor to various organic compounds, as a reactant in organic synthesis, and as an intermediate in the production of pharmaceuticals and other products. 4-EMPM has also been studied for its potential therapeutic effects, and has been investigated for its ability to modulate the activity of certain enzymes and receptors in the body.
Scientific Research Applications
(4-ethyl-3-methylphenyl)methanol has been studied for its potential therapeutic effects, and has been investigated for its ability to modulate the activity of certain enzymes and receptors in the body. It has been found to have anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, this compound has been studied for its potential to enhance the activity of certain enzymes involved in the metabolism of drugs, and has been shown to have neuroprotective effects.
Mechanism of Action
The exact mechanism of action of (4-ethyl-3-methylphenyl)methanol is not yet fully understood. However, it is thought to act by modulating the activity of certain enzymes and receptors in the body. It is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase (COX), and as an agonist of certain receptors, such as the glucocorticoid receptor. Additionally, this compound has been shown to modulate the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB).
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, this compound has been found to have neuroprotective effects, and has been found to enhance the activity of certain enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using (4-ethyl-3-methylphenyl)methanol in laboratory experiments is that it is relatively easy to synthesize, and is relatively inexpensive. Additionally, it is relatively stable, and has a wide range of potential applications. The main limitation of using this compound in laboratory experiments is that its exact mechanism of action is not yet fully understood, and further research is needed to elucidate its full potential.
Future Directions
There are many potential future directions for (4-ethyl-3-methylphenyl)methanol research. These include further investigation of its potential therapeutic effects, further investigation of its mechanism of action, further exploration of its potential to modulate the activity of enzymes and receptors, and further investigation of its potential to enhance the activity of certain enzymes involved in the metabolism of drugs. Additionally, further research is needed to explore its potential to modulate the activity of transcription factors, such as NF-κB. Finally, further research is needed to explore its potential to interact with other compounds, such as drugs, and its potential to interact with other biochemical pathways in the body.
Synthesis Methods
(4-ethyl-3-methylphenyl)methanol can be synthesized from the reaction of ethylbenzene, methylbenzene, and formaldehyde in the presence of a catalyst. The reaction is carried out in an aqueous solution, with the catalyst being an acid, such as hydrochloric acid, sulfuric acid, or phosphoric acid. The reaction is exothermic, and the product is a mixture of this compound and other byproducts. The reaction can be optimized for higher yields by controlling the reaction temperature, the concentration of the reactants, and the amount of catalyst used.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-ethyl-3-methylphenyl)methanol involves the alkylation of 3-methylacetophenone with ethylmagnesium bromide followed by reduction of the resulting ketone with sodium borohydride.", "Starting Materials": [ "3-methylacetophenone", "ethylmagnesium bromide", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylacetophenone (1.0 g, 7.2 mmol) in dry diethyl ether (10 mL) under nitrogen atmosphere.", "Step 2: Add ethylmagnesium bromide (1.0 M in diethyl ether, 8.0 mL, 8.0 mmol) dropwise to the reaction mixture at 0°C and stir for 1 hour at room temperature.", "Step 3: Quench the reaction by adding water (10 mL) and stirring for 10 minutes.", "Step 4: Extract the organic layer with diethyl ether (3 x 10 mL).", "Step 5: Combine the organic layers and dry over anhydrous magnesium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in methanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol) to the reaction mixture at room temperature.", "Step 8: Stir the reaction mixture for 2 hours and quench by adding water (10 mL).", "Step 9: Extract the organic layer with diethyl ether (3 x 10 mL).", "Step 10: Combine the organic layers and dry over anhydrous magnesium sulfate.", "Step 11: Concentrate the solution under reduced pressure to obtain the final product, (4-ethyl-3-methylphenyl)methanol." ] } | |
CAS RN |
6521-16-0 |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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